Cas no 303064-10-0 (N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylpentanamide)

• Product Name: N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylpentanamide
• CAS No: 303064-10-0
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• CID: 6041951
• PubChem ID: 3599387
• Update Time: 2025-06-11

N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylpentanamide
• Pentanamide, N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]-
• AKOS024574808
• SR-01000005077
• SR-01000005077-1
• AB00666980-01
• 303064-10-0
• N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]pentanamide
• Oprea1_326126
• N-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)pentanamide
• F0187-0031

• Inchi： 1S/C14H17N3OS/c1-3-4-5-12(18)15-14-17-16-13(19-14)11-8-6-10(2)7-9-11/h6-9H,3-5H2,1-2H3,(H,15,17,18)
• InChI Key： GXEOUXQJHOTGRI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C)C=C2)S1)(=O)CCCC

Computed Properties

• Exact Mass: 275.10923335g/mol
• Monoisotopic Mass: 275.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• pka: 9.47±0.50(Predicted)

Additional information on N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylpentanamide

Comprehensive Overview of N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylpentanamide (CAS No. 303064-10-0)

N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylpentanamide, identified by its CAS No. 303064-10-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both 4-methylphenyl and pentanamide moieties in its structure enhances its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in thiadiazole derivatives due to their remarkable pharmacological properties. Researchers are particularly focused on their anti-inflammatory, antimicrobial, and anticancer activities. The compound N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylpentanamide is no exception, as preliminary studies suggest its potential in modulating key biological pathways. Its unique structure makes it a promising candidate for further investigation in targeted therapy and precision medicine.

The synthesis of CAS No. 303064-10-0 involves multi-step organic reactions, often starting with the condensation of appropriate precursors to form the 1,3,4-thiadiazole core. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the increasing demand for high-purity compounds in research, this compound is typically available through specialized chemical suppliers who adhere to stringent quality control standards.

One of the most frequently asked questions about N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylpentanamide revolves around its solubility and stability. This compound is generally soluble in common organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for various experimental setups. Stability studies indicate that it should be stored under controlled conditions to prevent degradation, a critical consideration for researchers working with sensitive biochemical assays.

The potential applications of CAS No. 303064-10-0 extend beyond traditional drug development. With the rise of computational chemistry and AI-driven drug design, this compound is increasingly being studied in silico to predict its interactions with biological targets. Such approaches are revolutionizing the field by accelerating the identification of novel therapeutics. Additionally, its structural features make it a valuable scaffold for designing small-molecule inhibitors and enzyme modulators.

Another area of interest is the compound's role in green chemistry initiatives. As the scientific community strives to reduce the environmental impact of chemical synthesis, researchers are exploring eco-friendly methods to produce thiadiazole derivatives. This aligns with global trends toward sustainable research practices and the development of biodegradable pharmaceuticals. The versatility of N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylpentanamide makes it a compelling subject for such studies.

In conclusion, N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylpentanamide (CAS No. 303064-10-0) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique chemical properties, combined with the growing demand for innovative therapeutic agents, position it as a compound of significant scientific and commercial value. As research progresses, this molecule is likely to play an increasingly important role in addressing some of the most pressing challenges in modern healthcare.